Cas no 731802-26-9 (3-(ethoxymethyl)-1-benzofuran-2-carboxylic Acid)

• Product Name: 3-(ethoxymethyl)-1-benzofuran-2-carboxylic Acid
• CAS No: 731802-26-9
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1765153
• PubChem ID: 3589845
• Update Time: 2025-05-20

3-(ethoxymethyl)-1-benzofuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(ethoxymethyl)-1-benzofuran-2-carboxylic Acid
• T0520-5049
• AC1MSTHT
• AC1Q386C
• CTK6G3557
• MolPort-002-465-361
• AKOS000359765
• AG-A-53803
• MCULE-5426806899
• T0520-5049; AC1MSTHT; AC1Q386C; CTK6G3557; MolPort-002-465-361; AKOS000359765; AG-A-53803; MCULE-5426806899;
• EN300-07265
• DTXSID00393944
• AS-44012
• Z56950520
• 3-(ethoxymethyl)benzofuran-2-carboxylic Acid
• CS-0220677
• MFCD04627328
• 731802-26-9
• 3-(ethoxymethyl)benzofuran-2-carboxylicAcid

• MDL： MFCD04627328
• Inchi： 1S/C12H12O4/c1-2-15-7-9-8-5-3-4-6-10(8)16-11(9)12(13)14/h3-6H,2,7H2,1H3,(H,13,14)
• InChI Key： QDLPJYSSHZFNAE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(COCC)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 103-105 °C
• Boiling Point: 341.2±27.0 °C at 760 mmHg

3-(ethoxymethyl)-1-benzofuran-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-(ethoxymethyl)-1-benzofuran-2-carboxylic Acid

3-(ethoxymethyl)-1-benzofuran-2-carboxylic Acid: A Comprehensive Overview

The compound 3-(ethoxymethyl)-1-benzofuran-2-carboxylic Acid, identified by the CAS number 731802-26-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzofuran derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery. The structure of this compound consists of a benzofuran ring system with a carboxylic acid group at position 2 and an ethoxymethyl substituent at position 3. This unique arrangement imparts the molecule with distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive compounds. The benzofuran core is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable structure in drug design. The presence of the ethoxymethyl group in this compound introduces additional functionality, enhancing its potential for modulation in biological systems.

The synthesis of 3-(ethoxymethyl)-1-benzofuran-2-carboxylic Acid typically involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired structure. Researchers have explored various synthetic pathways, including Suzuki-Miyaura couplings and nucleophilic substitutions, to optimize the production of this compound. These methods not only ensure high yields but also maintain the integrity of the functional groups, which are critical for its biological activity.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent, where it exhibits inhibitory effects on pro-inflammatory cytokines. Additionally, research into its anti-cancer properties has revealed that it can induce apoptosis in cancer cells by modulating key signaling pathways. These findings underscore the versatility of this compound in addressing complex biological challenges.

The pharmacokinetic profile of 3-(ethoxymethyl)-1-benzofuran-2-carboxylic Acid has also been a focus of recent investigations. Preclinical studies indicate that it possesses favorable absorption and bioavailability characteristics, which are essential for its potential use as an orally administered drug. Furthermore, its metabolic stability has been evaluated, revealing that it undergoes minimal phase I metabolism, thereby reducing the risk of toxic metabolites.

In conclusion, 3-(ethoxymethyl)-1-benzofuran-2-carboxylic Acid, with its unique structural features and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug development strategies.